Cas no 1058458-25-5 (1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea)

• Product Name: 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• CAS No: 1058458-25-5
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 6180163
• PubChem ID: 25882251
• Update Time: 2025-05-30

1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea
• F5149-0775
• AKOS024500535
• 1-(2,4-dimethylphenyl)-3-(3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)propyl)urea
• 1058458-25-5
• 1-(2,4-dimethylphenyl)-3-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]urea
• VU0637429-1

• Inchi： 1S/C20H22N4O3/c1-14-6-7-16(15(2)13-14)22-20(26)21-10-4-11-24-19(25)9-8-17(23-24)18-5-3-12-27-18/h3,5-9,12-13H,4,10-11H2,1-2H3,(H2,21,22,26)
• InChI Key： SBXUCRAVFQJGJG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(N(CCCNC(NC2C=CC(C)=CC=2C)=O)N=1)=O

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea

Introduction to 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea (CAS No. 1058458-25-5)

1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea (CAS No. 1058458-25-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a urea moiety, a substituted phenyl group, and a pyridazine ring with a furan substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The synthesis typically begins with the preparation of the substituted phenyl and furan moieties, followed by their coupling to form the intermediate compounds. The final step involves the formation of the urea linkage through a reaction between the intermediate and an appropriate isocyanate or amine derivative.

Recent studies have highlighted the potential of 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea in various biological assays. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, mediators of inflammation and pain. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea have also been studied to assess its suitability for further development as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be required to improve its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}urea in human subjects. Early results from phase I trials have shown promising outcomes with respect to safety and tolerability. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 1-(2,4-dimethylphenyl)-3-{3-[3-(furan-2-y l)-6-o xo - 1 , 6 - di hyd ro pyri d azin - 1 - yl ] prop yl } urea (CAS No. 1058458 - 25 - 5) represents a promising lead compound in the development of new therapeutic agents for inflammatory and cancer-related diseases. Its unique structural features and biological activities make it an attractive target for further research and development in the pharmaceutical industry.